Cas no 21209-30-3 (9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester
• CAS No: 21209-30-3
• MF: C₄₀H₇₄O₅
• MW: 635.012573719025
• CID: 285862
• PubChem ID: 88822
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester
• oxydi-2,1-ethanediyl dioleate
• 2-[2-[(Z)-octadec-9-enoyl]oxyethoxy]ethyl (Z)-octadec-9-enoate
• NS00026808
• DTXSID8066686
• 9-Octadecenoic acid (9Z)-, oxydi-2,1-ethanediyl ester
• 21209-30-3

• Inchi： 1S/C40H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(41)44-37-35-43-36-38-45-40(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-38H2,1-2H3
• InChI Key： HJRDNARELSKHEF-UHFFFAOYSA-N
• SMILES： O(CCOCCOC(CCCCCCCC=CCCCCCCCC)=O)C(CCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 634.55392
• Monoisotopic Mass: 634.553625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 38
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 14.8

Experimental Properties

• Density: 0.921
• Boiling Point: 664.7°Cat760mmHg
• Flash Point: 262.1°C
• Refractive Index: 1.471
• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters